2,5-Bis(4-diethylaminobenzylidene)cyclopentanone

• Molecular Formula: C27H34N2O
• Molecular Weight: 402.6 g/mol
• IUPAC Name: 2,5-bis[[4-(diethylamino)phenyl]methylidene]cyclopentan-1-one
• InChI: InChI=1S/C27H34N2O/c1-5-28(6-2)25-15-9-21(10-16-25)19-23-13-14-24(27(23)30)20-22-11-17-26(18-12-22)29(7-3)8-4/h9-12,15-20H,5-8,13-14H2,1-4H3
• InChI Key: KKLBPVXKMBLCQX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=C2CCC(=CC3=CC=C(C=C3)N(CC)CC)C2=O

Description

2,5-Bis(4-diethylaminobenzylidene)cyclopentanone is a useful research compound. Its molecular formula is C27H34N2O and its molecular weight is 402.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

About 110 g of p-diethylaminobenzaldehyde were dissolved in a solution of 80 g of potassium hydroxide in 1000 mL of methanol. About 26 g of cyclopentanone were added with stirring and the reaction mixture was heated under reflux on a steam bath for 3 hr. After chilling in the freezer, a solid precipitate was collected, washed with alcohol and recrystallized from a mixture of alcohol and acetonitrile. The title compound was confirmed by its NMR spectrum. This dye has an ε488 /MW of 188.